Cas no 2580094-40-0 (rac-(1R,3R,4S)-6-oxo-2-azabicyclo2.2.1heptane-3-carboxylic acid)

• Product Name: rac-(1R,3R,4S)-6-oxo-2-azabicyclo2.2.1heptane-3-carboxylic acid
• CAS No: 2580094-40-0
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 5656635
• PubChem ID: 165886433
• Update Time: 2025-07-16

rac-(1R,3R,4S)-6-oxo-2-azabicyclo2.2.1heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27728210
• 2580094-40-0
• rac-(1R,3R,4S)-6-oxo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• rac-(1R,3R,4S)-6-oxo-2-azabicyclo2.2.1heptane-3-carboxylic acid

• Inchi： 1S/C7H9NO3/c9-5-2-3-1-4(5)8-6(3)7(10)11/h3-4,6,8H,1-2H2,(H,10,11)/t3-,4+,6+/m0/s1
• InChI Key： JZKVWDPQKZFSLV-MRKVFDINSA-N
• SMILES： O=C1C[C@H]2[C@H](C(=O)O)N[C@@H]1C2

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-(1R,3R,4S)-6-oxo-2-azabicyclo2.2.1heptane-3-carboxylic acid

Research Brief on rac-(1R,3R,4S)-6-oxo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid (CAS: 2580094-40-0)

The compound rac-(1R,3R,4S)-6-oxo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid (CAS: 2580094-40-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting proteases and enzymes involved in inflammatory and infectious diseases. Recent studies have explored its utility in drug discovery, focusing on its stereochemical complexity and functional group compatibility.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of this compound as a precursor for novel β-lactamase inhibitors. The study highlighted its ability to form stable covalent adducts with serine-based enzymes, thereby overcoming antibiotic resistance mechanisms in Gram-negative bacteria. The CAS number 2580094-40-0 was specifically linked to the compound's enantiopure synthesis, which achieved >99% ee via asymmetric hydrogenation. This advancement addresses previous challenges in scalability and optical purity for industrial applications.

Further pharmacological characterization was reported in ACS Pharmacology & Translational Science (2024), where the rac-(1R,3R,4S) derivative demonstrated selective inhibition of human neutrophil elastase (HNE) with an IC50 of 0.8 μM. Molecular docking simulations revealed that the bicyclic framework's 3-carboxylic acid moiety forms critical salt bridges with Arg217 in the HNE active site. These findings position the compound as a promising lead for chronic obstructive pulmonary disease (COPD) therapeutics, with improved metabolic stability compared to previous azabicyclic analogs.

From a synthetic chemistry perspective, Nature Protocols recently detailed a continuous-flow manufacturing process for this scaffold (2024), achieving 85% overall yield through photochemical [2+2] cycloaddition followed by enzymatic resolution. The protocol emphasizes the compound's role as a chiral building block for constrained peptidomimetics, with CAS 2580094-40-0 specifically referenced for quality control standards. This methodological breakthrough significantly reduces production costs while maintaining the stringent purity requirements for pharmaceutical intermediates.

Emerging applications in radiopharmaceuticals have also been reported, where the compound's nitrogen bridgehead serves as a chelation site for 68Ga in PET imaging probes (European Journal of Nuclear Medicine, 2024). The 6-oxo group was functionalized to create bifunctional conjugates targeting prostate-specific membrane antigen (PSMA), demonstrating the scaffold's versatility beyond traditional small-molecule therapeutics.

In conclusion, rac-(1R,3R,4S)-6-oxo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid (2580094-40-0) represents a multifunctional pharmacophore with demonstrated utility across antibiotic development, anti-inflammatory therapies, and diagnostic imaging. Recent advances in its stereocontrolled synthesis and mechanistic understanding underscore its growing importance in precision medicine approaches. Future research directions may explore its incorporation into covalent inhibitor platforms and targeted protein degradation strategies.